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Compound of Interest

Compound Name: BAY-390

Cat. No.: B11934491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BAY-390 is a potent, selective, and brain-penetrant antagonist of the Transient Receptor

Potential Ankyrin 1 (TRPA1) ion channel.[1][2][3][4][5] TRPA1 is a non-selective cation channel

involved in the detection of noxious stimuli, making it a key target in pain, inflammation, and

respiratory research.[6][7][8] Accurate and consistent preparation of BAY-390 stock solutions is

critical for reliable and reproducible experimental results in both in vitro and in vivo studies.

These application notes provide a detailed protocol for the preparation, storage, and handling

of BAY-390 stock solutions.

Physicochemical and Solubility Data
A summary of the key quantitative data for BAY-390 is presented in the table below for easy

reference.
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Property Value Source(s)

Molecular Weight 277.26 g/mol [1][2][3][9]

Formula C₁₃H₁₅F₄NO [1][2][3][9]

Appearance Solid, oil, or yellow to brown oil [1][2][9]

Solubility in DMSO Up to 100 mM (27.73 mg/mL) [1][3][4][5]

Solubility in Ethanol Up to 100 mM (27.73 mg/mL) [3][4][5]

Storage (Solid)
-20°C for up to 12 months or

4°C for up to 6 months
[2]

Storage (Stock Solution)

-80°C for up to 6 months;

-20°C for up to 1 month. It is

advised to aliquot to avoid

freeze-thaw cycles.

[1][10][11]

Experimental Protocols
Materials

BAY-390 solid compound

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol (≥99.5%)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM BAY-390 Stock Solution
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions.
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Equilibration: Allow the vial of solid BAY-390 to equilibrate to room temperature for at least

15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of BAY-390. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 2.77 mg of BAY-390 (Molecular Weight: 277.26 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO or ethanol to the

microcentrifuge tube containing the weighed BAY-390. To continue the example, add 1 mL of

DMSO to the 2.77 mg of BAY-390.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (37°C) or sonication can be used to aid dissolution if

necessary.[1] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, tightly

sealed vials to minimize freeze-thaw cycles.[10][11] Store the aliquots at -20°C for short-term

storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1] Clearly label

each aliquot with the compound name, concentration, date of preparation, and solvent.

Note: For in vivo experiments, it is recommended to prepare fresh working solutions from the

stock on the day of use.[1]

Visualizations
Signaling Pathway
BAY-390 functions as an antagonist of the TRPA1 ion channel. The following diagram

illustrates a simplified representation of the TRPA1 signaling pathway and the inhibitory action

of BAY-390.
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Simplified TRPA1 Signaling Pathway and Inhibition by BAY-390
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Caption: TRPA1 signaling and BAY-390 inhibition.

Experimental Workflow
The following flowchart outlines the key steps for preparing a BAY-390 stock solution.
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Workflow for BAY-390 Stock Solution Preparation
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Caption: BAY-390 stock solution preparation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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